Cas no 1784142-47-7 (3-cyclohexylcyclobutane-1-carbaldehyde)

• Product Name: 3-cyclohexylcyclobutane-1-carbaldehyde
• CAS No: 1784142-47-7
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• MDL: MFCD28651509
• CID: 5152446
• PubChem ID: 84078219
• Update Time: 2025-05-24

3-cyclohexylcyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxaldehyde, 3-cyclohexyl-
• 3-cyclohexylcyclobutane-1-carbaldehyde

• MDL： MFCD28651509
• Inchi： 1S/C11H18O/c12-8-9-6-11(7-9)10-4-2-1-3-5-10/h8-11H,1-7H2
• InChI Key： ZFIPVMRXTFFETQ-UHFFFAOYSA-N
• SMILES： C1(C=O)CC(C2CCCCC2)C1

Additional information on 3-cyclohexylcyclobutane-1-carbaldehyde

Recent Advances in the Application of 3-Cyclohexylcyclobutane-1-carbaldehyde (CAS: 1784142-47-7) in Chemical Biology and Pharmaceutical Research

The compound 3-cyclohexylcyclobutane-1-carbaldehyde (CAS: 1784142-47-7) has recently emerged as a promising building block in medicinal chemistry and chemical biology research. This bicyclic aldehyde derivative has attracted significant attention due to its unique structural features that combine the conformational rigidity of cyclobutane with the lipophilic properties of cyclohexyl moiety. Recent studies have demonstrated its utility as a versatile intermediate in the synthesis of novel bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry reported the use of 3-cyclohexylcyclobutane-1-carbaldehyde as a key precursor in the development of selective kinase inhibitors. The researchers utilized its aldehyde functionality for reductive amination reactions to generate a series of novel compounds showing potent activity against protein kinases involved in inflammatory pathways. The rigid cyclobutane core was found to significantly improve binding affinity by reducing conformational entropy loss upon target binding.

In pharmaceutical formulation research, 3-cyclohexylcyclobutane-1-carbaldehyde has shown potential as a chiral auxiliary in asymmetric synthesis. A recent patent application (WO2023056123) describes its use in the preparation of enantiomerically pure β-amino acid derivatives, which are valuable building blocks for peptide-based therapeutics. The cyclohexyl group was found to provide optimal steric hindrance for achieving high enantioselectivity in catalytic hydrogenation reactions.

Structural-activity relationship (SAR) studies have revealed that modifications at the aldehyde group of 3-cyclohexylcyclobutane-1-carbaldehyde can lead to compounds with diverse biological activities. Recent work published in Bioorganic & Medicinal Chemistry Letters demonstrated that conversion to oxime derivatives resulted in potent inhibitors of metalloproteinases, with IC50 values in the low micromolar range. The unique spatial arrangement of the cyclohexyl and cyclobutane rings appears to be crucial for this activity.

From a drug metabolism perspective, recent in vitro studies using human liver microsomes have shown that 3-cyclohexylcyclobutane-1-carbaldehyde exhibits favorable metabolic stability, with a half-life exceeding 120 minutes. This property, combined with its moderate lipophilicity (calculated logP ~2.8), makes it an attractive scaffold for further medicinal chemistry optimization. Computational modeling studies suggest that the compound's stability may be attributed to the steric protection of the aldehyde group by the adjacent bulky substituents.

Ongoing research is exploring the application of 3-cyclohexylcyclobutane-1-carbaldehyde in PROTAC (proteolysis targeting chimera) development. Preliminary results presented at the 2023 ACS National Meeting indicate that derivatives of this compound can serve as effective linkers between target-binding warheads and E3 ubiquitin ligase recruiters, potentially enabling the targeted degradation of challenging drug targets.

In conclusion, 3-cyclohexylcyclobutane-1-carbaldehyde (CAS: 1784142-47-7) represents a versatile and pharmacologically relevant scaffold with multiple applications in drug discovery. Its unique structural features continue to inspire innovative approaches in medicinal chemistry, as evidenced by the growing number of publications and patents featuring this compound. Future research directions may include further exploration of its applications in targeted protein degradation and the development of novel synthetic methodologies utilizing its reactive aldehyde functionality.